Cas no 5329-93-1 (3-propan-2-yloxypropanenitrile)

3-propan-2-yloxypropanenitrile structure
5329-93-1 structure
Product Name:3-propan-2-yloxypropanenitrile
CAS No:5329-93-1
MF:C6H11NO
MW:113.157641649246
CID:371653
Update Time:2024-01-28

3-propan-2-yloxypropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-propan-2-yloxypropanenitrile
    • Inchi: 1S/C6H11NO/c1-6(2)8-5-3-4-7/h6H,3,5H2,1-2H3
    • InChI Key: BMSYXLRQGIFLFO-UHFFFAOYSA-N
    • SMILES: C(#N)CCOC(C)C

Computed Properties

  • Exact Mass: 113.08413
  • Monoisotopic Mass: 113.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 89.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33

Experimental Properties

  • Density: 0.886
  • Boiling Point: 188.1°Cat760mmHg
  • Flash Point: 75.1°C
  • PSA: 33.02
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